Cas no 212140-39-1 ((2R)-2-amino-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid)

• Product Name: (2R)-2-amino-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid
• CAS No: 212140-39-1
• MF: C₂₁H₂₄N₂O₄
• MW: 368.426265716553
• MDL: MFCD00190887
• CID: 859101
• PubChem ID: 67274319
• Update Time: 2025-10-05

(2R)-2-amino-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• D-Lysine, N6-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• H-D-Lys(Fmoc)-OH
• N6-FMoc-D-lysine
• (2R)-2-amino-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid
• (2R)-2-amino-6-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid
• SCHEMBL2089280
• EN300-1556334
• AKOS025289467
• DS-7555
• 212140-39-1
• CS-0187436
• MFCD00190887
• (2R)-2-amino-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoic acid
• C74018
• D-lysine,N6-[(9H-fluren-9-ylmethoxy)carbonyl]hexanoic acid
• (2R)-2-AMINO-6-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}HEXANOIC ACID

• MDL： MFCD00190887
• Inchi： 1S/C21H24N2O4/c22-19(20(24)25)11-5-6-12-23-21(26)27-13-18-16-9-3-1-7-14(16)15-8-2-4-10-17(15)18/h1-4,7-10,18-19H,5-6,11-13,22H2,(H,23,26)(H,24,25)/t19-/m1/s1
• InChI Key： RAQBUPMYCNRBCQ-LJQANCHMSA-N
• SMILES： O(C(NCCCC[C@H](C(=O)O)N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 368.17372
• Monoisotopic Mass: 368.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.037 g/l) (25 º C),
• PSA: 101.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (2R)-2-amino-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid

Comprehensive Overview of (2R)-2-amino-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid (CAS No. 212140-39-1)

(2R)-2-amino-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid, with the CAS number 212140-39-1, is a specialized amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acids, a critical category in solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for the amino functionality, enabling controlled peptide chain elongation. Researchers and pharmaceutical developers frequently search for Fmoc-amino acid derivatives due to their pivotal role in drug discovery and bioconjugation applications.

The growing interest in peptide-based therapeutics has propelled the demand for high-purity Fmoc-protected building blocks like CAS 212140-39-1. With the rise of personalized medicine and targeted drug delivery systems, this compound is often explored for its compatibility with automated peptide synthesizers and its stability under standard SPPS conditions. Common search queries include "Fmoc-Lysine derivatives" and "applications of Fmoc-amino acids in drug development," reflecting its relevance in modern biopharmaceutical research. The stereochemistry (2R-configuration) further enhances its utility in designing enantiomerically pure peptides.

From a structural perspective, (2R)-2-amino-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid features a hexanoic acid backbone with an Fmoc-protected amine at the ε-position, making it a versatile intermediate for introducing lysine-like residues into peptide sequences. Its water solubility and compatibility with organic solvents like DMF and dichloromethane are frequently discussed in forums and research papers. Recent trends highlight its use in antibody-drug conjugates (ADCs) and peptide vaccines, aligning with industry focus areas such as oncology and immunotherapy.

Quality control of CAS 212140-39-1 is paramount, with HPLC and mass spectrometry being standard analytical techniques. Suppliers often emphasize ≥95% purity to meet the stringent requirements of preclinical studies. Environmental considerations also drive interest in "green synthesis of Fmoc-amino acids," as researchers seek sustainable alternatives for peptide manufacturing. The compound’s stability data—such as storage recommendations (typically 2–8°C under inert atmosphere)—are critical for laboratory handling protocols.

In summary, (2R)-2-amino-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid (212140-39-1) remains indispensable in peptide science, bridging academic research and industrial applications. Its optimization for high-throughput screening and compatibility with click chemistry platforms further cements its status as a cornerstone reagent in modern bioorganic chemistry.